1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone

• IUPAC Name: 1-[1-(4-fluorophenyl)pyrazol-4-yl]ethanone
• InChI: InChI=1S/C11H9FN2O/c1-8(15)9-6-13-14(7-9)11-4-2-10(12)3-5-11/h2-7H,1H3
• InChI Key: IOEXZAGJOSNXIL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=C1)C2=CC=C(C=C2)F
• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol

Description

“1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone” is a chemical compound with the molecular formula C11H9FN2O and a molecular weight of 204.20. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone” can be represented by the SMILES string CC(=O)c1cnn(c1)-c2ccc(F)cc2. The InChI string is 1S/C11H9FN2O/c1-8(15)9-6-13-14(7-9)11-4-2-10(12)3-5-11/h2-7H,1H3.

Chemical Reactions Analysis

There is a study on the enantioselective biocatalytic reduction of 1-(4-fluorophenyl)ethanone, which is similar to "1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone". The study found that the bioreduction of 1-(4-fluorophenyl)ethanone in the presence of P. crispum cells leads to the formation of (S)-1-(4-fluorophenyl)ethanol.

Physical And Chemical Properties Analysis

The molecular weight of “1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone” is 204.20. The SMILES string is CC(=O)c1cnn(c1)-c2ccc(F)cc2, and the InChI string is 1S/C11H9FN2O/c1-8(15)9-6-13-14(7-9)11-4-2-10(12)3-5-11/h2-7H,1H3.

Scientific Research Applications

• Scientific Field: Organic Chemistry

  • Application : This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.
  • Results or Outcomes : Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

• Scientific Field: Fluorescent Molecule Design

  • Application : A series of novel fluorescent 4H-1-benzopyrans was designed and developed as near-infrared fluorescent molecules with a compact donor–acceptor-donor architecture.
  • Methods of Application : The spectral intensity of the fluorescent molecules varied significantly with the increasing polarities of solvents.
  • Results or Outcomes : One of the molecules showed high viscosity sensitivity in a glycerol-ethanol system with a 3-fold increase in emission intensity. Increasing concentrations of the compound to 5% BSA in PBS elicited a 4-fold increase in fluorescence intensity, exhibiting superior environmental sensitivity.

• Scientific Field: Microfluidic Technologies

  • Application : This compound could potentially be used in the development of pipette-operable microfluidic devices.
  • Methods of Application : The device features three reaction chambers and three distinct hydrophobic valves to control the flow direction of liquids. Through these valves, the device can sequentially dispense and isolate the liquid into the three reaction chambers.
  • Results or Outcomes : The device is successfully used to operate with various liquids, including BSA, DMEM, FBS, plasma, and blood. This suggests that the device has the potential to be used for various applications.

• Scientific Field: Nanotechnology

  • Application : While not directly mentioned, nanotechnology is a field where this compound could potentially find application.
  • Results or Outcomes : The outcomes would depend on the specific application and research project.

• Scientific Field: Quantum Internet

  • Application : While not directly mentioned, quantum internet is a field where this compound could potentially find application.
  • Results or Outcomes : The outcomes would depend on the specific application and research project.

• Scientific Field: Polymer Science

  • Application : Polyvinylidene fluoride (PVDF) is a polymer known for its excellent piezoelectric properties, thermal stability, and mechanical strength. It’s possible that “1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone” could find application in the modification of PVDF membranes.
  • Results or Outcomes : The outcomes would depend on the specific application and research project.

Safety And Hazards

Sigma-Aldrich provides “1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanone” to early discovery researchers as part of a collection of unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.